2-(3-Phenyloxetan-3-yl)acetic acid

• IUPAC Name: 2-(3-phenyloxetan-3-yl)acetic acid
• InChI: InChI=1S/C11H12O3/c12-10(13)6-11(7-14-8-11)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)
• InChI Key: QCWTYUBXVHMZLA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(CC(=O)O)C2=CC=CC=C2
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol

Description

“2-(3-Phenyloxetan-3-yl)acetic acid” is a chemical compound with the IUPAC name 2-((3-phenyloxetan-3-yl)oxy)acetic acid. It has a molecular weight of 208.21 and is available in powder form. It is stored at a temperature of 4°C.

Molecular Structure Analysis

The InChI code for “2-(3-Phenyloxetan-3-yl)acetic acid” is 1S/C11H12O4/c12-10(13)6-15-11(7-14-8-11)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“2-(3-Phenyloxetan-3-yl)acetic acid” is a powder. It has a molecular weight of 208.21 and is stored at a temperature of 4°C.

Scientific Research Applications

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Development of Kinase Inhibitors

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Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s worth noting that this compound might be used as a building block in the synthesis of more complex molecules, which could have specific targets in biological systems .

Mode of Action

As a building block, its role would typically be to contribute to the structure of the final compound, which could then interact with its targets. The phenyloxetane ring and the acetic acid moiety could potentially participate in various chemical reactions, leading to a wide range of possible interactions .

Biochemical Pathways

Compounds with similar structures, such as indole-3-acetic acid, are known to play roles in various biochemical pathways, including those involved in plant growth and development .

Pharmacokinetics

The compound’s molecular weight (20821 g/mol) and its physical form (powder) suggest that it could potentially be absorbed and distributed in biological systems .

Result of Action

As a building block, its primary role would be to contribute to the structure of the final compound, which could then exert specific effects depending on its targets and mode of action .

Action Environment

It’s worth noting that many factors, such as temperature, ph, and the presence of other chemicals, can potentially affect the stability and activity of chemical compounds .